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Compound of Interest

Compound Name: Cyanuric chloride

Cat. No.: B1664455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of cyanuric chloride as

a key building block in the synthesis of s-triazine herbicides, focusing on the widely used

examples of Atrazine and Simazine. Detailed experimental protocols, quantitative data, and

visualizations are presented to aid researchers in the laboratory synthesis and understanding

of these important agricultural chemicals.

Introduction to Cyanuric Chloride in Herbicide
Synthesis
Cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) is a versatile and economically important

intermediate in the chemical industry.[1] Its triazine ring structure and three reactive chlorine

atoms make it an ideal scaffold for the synthesis of a wide range of derivatives, most notably

the s-triazine class of herbicides.[2][3] The differential reactivity of the chlorine atoms, which

can be substituted sequentially at different temperatures, allows for the controlled introduction

of various functional groups, leading to herbicides with diverse properties and selectivities.[4]

The s-triazine herbicides, such as atrazine and simazine, have been cornerstones of weed

management in agriculture for decades.[5]
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A sound understanding of the physicochemical properties of the starting material and the

resulting herbicides is crucial for their synthesis, formulation, and understanding their

environmental fate.

Compound
Chemical
Formula

Molecular
Weight (
g/mol )

Appearance
Melting
Point (°C)

Water
Solubility

Cyanuric

Chloride
C₃Cl₃N₃ 184.41

Colorless

crystalline

solid with a

pungent odor

146

Very slightly

soluble,

hydrolyzes

Atrazine C₈H₁₄ClN₅ 215.68

White,

odorless,

crystalline

powder

173-175
33 mg/L at

20°C

Simazine C₇H₁₂ClN₅ 201.66

White

crystalline

powder

225–227 5 mg/L

Table 1: Physicochemical properties of cyanuric chloride, atrazine, and simazine.[1][6][7]

Synthesis of Triazine Herbicides: Atrazine and
Simazine
The industrial synthesis of atrazine and simazine from cyanuric chloride involves a two-step

sequential nucleophilic substitution of the chlorine atoms with specific alkylamines. The

reactions are typically carried out in the presence of a base to neutralize the hydrogen chloride

byproduct.

General Synthesis Workflow
The overall process for synthesizing atrazine and simazine from cyanuric chloride is a

sequential substitution reaction. The workflow diagram below illustrates the logical steps

involved.
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Synthesis of s-Triazine Herbicides

Cyanuric Chloride
(Starting Material)

First Nucleophilic
Substitution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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